Menthyl acetate

• IUPAC Name: (5-methyl-2-propan-2-ylcyclohexyl) acetate
• InChI: InChI=1S/C12H22O2/c1-8(2)11-6-5-9(3)7-12(11)14-10(4)13/h8-9,11-12H,5-7H2,1-4H3
• InChI Key: XHXUANMFYXWVNG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C(C1)OC(=O)C)C(C)C
• Molecular Formula: C12H22O2
• DSSTOX Substance ID: DTXSID20859153
• Molecular Weight: 198.30 g/mol
• Physical Description: Liquid, Colorless liquid with an odor like menthol; [Hawley], colourless to pale yellowish liquid with a mild, minty odour
• Boiling Point: 227 °C
• Solubility: soluble in alcohol, propylene glycol, most fixed oils; slightly soluble in water, glycerol, 1 ml in 6 ml 70% alcohol; 1 ml in 1 ml 80% alcohol (in ethanol)
• Density: dl-, (-)- 0.919-0.924
• Vapor Pressure: 0.05 [mmHg]
• CAS RN: 16409-45-3, 2230-87-7, 2552-91-2, 89-48-5, 20777-36-0, 2623-23-6, 29066-34-0

Description

Menthyl acetate is a natural monoterpene that contributes to the smell and flavor of peppermint. It is the acetate ester of menthol and constitutes 3–5% of the volatile oil of Mentha piperita.

Synthesis Analysis

The esterification reaction of menthol with acetic acid and its derivatives has been carried out successfully. The effectiveness of esterification, both from the yield and the resulting content of menthyl acetate, shows that acetyl chloride is most effective, followed by acetic anhydride and acetic acid in its esterification against menthol.

Molecular Structure Analysis

Menthyl acetate is a p-menthane monoterpenoid. More detailed structural analysis can be found in various scientific publications.

Chemical Reactions Analysis

Menthyl acetate has been successfully encapsulated in β-cyclodextrin. The loading capacity of menthyl acetate was obtained from the weight loss difference between blank β-cyclodextrin and the inclusion complex, and the value is about 8.5%. Menthyl acetate may also be used in the preparation of 3-amino-2-hydroxyalkanoates via lithium amide-supported Mannich-type reaction of its lithium enolate with PMP-arylaldimines.

Physical And Chemical Properties Analysis

Menthyl acetate is expected to exist solely as a vapor in the ambient atmosphere. The Koc of menthyl acetate is estimated as approximately 5800, suggesting that menthyl acetate is expected to be immobile in soil.

Scientific Research Applications

Pharmaceutical Applications

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Chemical Synthesis

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Production of Solvents

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Perfume Manufacturing

. The pleasant smell of Menthyl Acetate makes it a suitable ingredient for perfumes.

Production of Surfactants and Emulsifiers

. These substances are widely used in various industries, including food, cosmetics, and pharmaceuticals.

Biodiesel Fuels

. This application is particularly important given the increasing demand for renewable energy sources.

Production of Surface-Active Agents

. These agents are substances that reduce the surface tension of a liquid, the interfacial tension between two liquids, or that between a liquid and a solid.

Microwave-Assisted Esterification

. .

Mechanism of Action

Target of Action

Menthyl acetate is a natural monoterpene that contributes to the smell and flavor of peppermint . It is the acetate ester of menthol . The primary targets of menthyl acetate are the cold-sensitive TRPM8 receptors in the skin . These receptors play a crucial role in sensing cold temperatures and producing a cooling sensation .

Mode of Action

Menthyl acetate, similar to its parent compound menthol, primarily activates the cold-sensitive TRPM8 receptors in the skin . This activation inhibits the Ca++ currents of neuronal membranes, leading to a feeling of coolness . Menthyl acetate may also exhibit analgesic properties via kappa-opioid receptor agonism .

Biochemical Pathways

Menthyl acetate, as a component of the essential oil of Mentha piperita, is involved in various biological activities . More research is needed to fully understand the biochemical pathways and their downstream effects influenced by menthyl acetate.

Pharmacokinetics

Research has shown that encapsulating menthyl acetate in hydroxypropyl-β-cyclodextrin (hp-β-cd) microcapsules can enhance its stability and reduce its volatility . This encapsulation process could potentially impact the bioavailability of menthyl acetate, but further studies are needed to confirm this.

Result of Action

The activation of TRPM8 receptors by menthyl acetate results in a cooling sensation on the skin . This can be beneficial in products such as cosmetics and personal care items, where a cooling effect is desired. Additionally, the potential analgesic properties of menthyl acetate could have implications in pain management .

Action Environment

The action of menthyl acetate can be influenced by various environmental factors. For instance, its volatile nature can lead to a decrease in its efficacy over time . Encapsulation in hp-β-cd microcapsules has been shown to enhance the stability of menthyl acetate, thereby reducing its volatility and potentially improving its efficacy .

Safety and Hazards

Menthyl acetate should be handled with care. Avoid contact with skin, eyes, and clothing. Keep away from heat and sources of ignition. Do not ingest. Do not breathe vapors or spray mist. It is also highly flammable and may cause drowsiness or dizziness.

Future Directions

Mentha species, from which menthyl acetate is derived, have shown multiple health beneficial properties, such as prevention from cancer development and anti-obesity, antimicrobial, anti-inflammatory, anti-diabetic, and cardioprotective effects. Further interdisciplinary investigations are pivotal to explore main volatile compounds, synergistic actions of phytochemicals, organoleptic effects, and stability of Mentha sp. phytochemicals.

Synthesis routes and methods

Procedure details

Lyophilised “AMANO AK” (a Pseudomonas fluorescens lipase enzyme) was obtained from Amano Pharmaceutical Co. (Japan). Concentrated liquid menthol was produced by the hydrogenation of thymol. The menthol contained four diastereomeric pairs of menthols, namely (+)-menthol (51%), (±)-isomenthol (14%), (±)-neomenthol (29%) and (±)-neoisomenthol (2%). A volume of 1 ml was added to sealed batch reactors. Vinyl acetate (54 μl) was added at a 2:1 molar ratio to (−)-menthol. Heptane was added as solvent to a final reaction volume of 5 ml. These reactors were incubated in silicon oil baths at 50° C. and stirred on a stirring hot plate. Batch times, unless otherwise stated were 24 hours. The reaction mixture was then centrifuged to separate the products from the enzyme. The supernatant was analysed by GC (% m/m analysis). Of the available (−)-menthol, 100% was converted to (−)-menthyl acetate, at an ee of 98%. The enzyme was recycled a total of 150 times by washing with heptane and adding fresh substrate (liquid menthol, vinyl acetate and heptane) after every recycle. An amount of menthyl acetate equivalent to 185 g of (−)-menthol was produced by this process.

Q & A

Q1: What is the molecular formula and weight of Menthyl Acetate?

A1: Menthyl acetate has a molecular formula of C12H22O2 and a molecular weight of 198.30 g/mol.

Q2: Are there spectroscopic techniques to identify Menthyl Acetate?

A2: Yes, Gas Chromatography coupled with Mass Spectrometry (GC-MS) is frequently employed to identify and quantify menthyl acetate in various matrices, such as essential oils and plant extracts [, , , , , , , , , ].

Q3: How is Menthyl Acetate synthesized?

A3: Menthyl acetate can be synthesized via esterification of Menthol with acetic acid or its derivatives, often catalyzed by lipases. [, , , , , , ]

Q4: What factors affect the enzymatic synthesis of Menthyl Acetate?

A4: Several factors influence the enzymatic synthesis of menthyl acetate, including:

• Lipase source: Different lipases exhibit varying activity and selectivity. Candida rugosa lipase is commonly used [, , ].
• Solvent: Reaction medium significantly impacts lipase activity, with non-polar solvents like n-hexane generally preferred [, , ].
• Substrate molar ratio: The ratio of menthol to acetic acid influences the yield and reaction equilibrium [].
• Temperature: Optimal temperature varies with lipase source but typically falls between 30-40°C [, ].
• Immobilization: Immobilizing lipases on supports like corn starch film can enhance stability and enable reuse [].

Q5: Can solid superacids catalyze the synthesis of Menthyl Acetate?

A5: Yes, solid superacids, such as SO₄^2-/Fe₂O₃-TiO₂-Nd₂O₃, have demonstrated catalytic activity in Menthyl Acetate synthesis from acetic acid and menthol, offering advantages like reusability and reduced corrosion [, ].

Q6: How stable is Menthyl Acetate under different conditions?

A6: Menthyl acetate exhibits variable stability depending on the environment:

• Hydrothermal stability: It shows limited hydrothermal stability, with potential conversion to menthol and subsequent degradation at higher temperatures under subcritical water conditions [].
• Microencapsulation: Encapsulation within Hydroxypropyl-β-cyclodextrin (HP-β-CD) significantly enhances the stability and reduces the volatility of menthyl acetate, making it suitable for various applications [].

Q7: Does Menthyl Acetate possess any insecticidal or repellent properties?

A7: Yes, studies indicate that menthyl acetate:

• Exhibits fumigant insecticidal activity against Rhodnius prolixus nymphs and Musca domestica adults, though less potent than conventional insecticides [, ].
• Demonstrates repellent effects against various insects, including Blattella germanica, Rhodnius prolixus, and Bemisia tabaci [, , ].
• Shows a decrease in repellent activity upon continuous exposure, suggesting potential habituation in insects [].

Q8: Are there any other biological activities associated with Menthyl Acetate?

A8: While Menthyl Acetate itself might not exhibit direct antimicrobial activity, peppermint flavorings containing it, along with other components like menthol and menthone, have shown antibacterial effects against Escherichia coli and Staphylococcus aureus [].

Q9: How does Menthyl Acetate metabolism occur in peppermint plants?

A9: Research on Mentha piperita suggests:

• Menthyl acetate is formed from menthol by an acetyltransferase enzyme [].
• Compartmentalization plays a crucial role in menthol metabolism, with specific dehydrogenases and transferases likely localized to different compartments within the plant cell [, ].
• The ratio of menthol to menthyl acetate in peppermint oil can vary depending on the cultivar, harvest time, and environmental factors [, , ].

Q10: Can plant growth regulators influence Menthyl Acetate production in peppermint?

A10: Yes, studies have shown that applying plant growth regulators, particularly salicylic acid, can enhance the content and yield of menthyl acetate in Mentha piperita oil [].